Cas no 1158232-13-3 (Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride)

• Product Name: Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride
• CAS No: 1158232-13-3
• MF: C₁₄H₂₄ClN
• MW: 241.80006313324
• CID: 4681782
• Update Time: 2025-08-05

Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride
• Cl.CCCCNCC1=CC=C(C=C1)C(C)C
• N-(4-Isopropylbenzyl)butan-1-amine hydrochloride

• Inchi： 1S/C14H23N.ClH/c1-4-5-10-15-11-13-6-8-14(9-7-13)12(2)3;/h6-9,12,15H,4-5,10-11H2,1-3H3;1H
• InChI Key： TZQOWICFLKLMRD-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC(=CC=1)C(C)C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 145
• Topological Polar Surface Area: 12

Additional information on Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride

Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1158232-13-3, commonly referred to as Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride, is a specialized chemical entity that has garnered attention in various scientific and industrial domains. This compound is notable for its unique structural properties and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride is characterized by its complex molecular structure, which includes a butyl group attached to a phenyl ring substituted with an isopropyl group. The hydrochloride salt form of this amine suggests its utility in scenarios where protonation of the amine group is advantageous, such as in certain reaction conditions or formulation requirements.

Recent studies have highlighted the potential of Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride in drug delivery systems due to its ability to enhance bioavailability and stability of active pharmaceutical ingredients. Researchers have explored its role as a stabilizing agent in peptide and protein formulations, where its amphiphilic nature plays a crucial role in preventing aggregation and denaturation.

In the context of agrochemicals, this compound has been investigated for its potential as a plant growth regulator. Field trials have demonstrated that it can stimulate root development and improve stress tolerance in crops under adverse environmental conditions. This dual functionality underscores its versatility across different application areas.

The synthesis of Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent alkylation and amination steps are carried out under controlled conditions to ensure high purity and yield. Recent advancements in catalytic techniques have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

From a toxicological perspective, Butyl({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride has been subjected to rigorous safety assessments. Acute and chronic toxicity studies indicate that it exhibits low toxicity at typical application doses, making it suitable for use in consumer products and industrial formulations.

Looking ahead, ongoing research is focused on exploring the enzymatic degradation pathways of this compound to assess its biodegradability and environmental fate. Understanding these processes will be critical for ensuring sustainable use and minimizing ecological risks associated with its production and application.